Cas no 1019502-17-0 (4-[(2-Fluorophenyl)amino]-benzonitrile)

4-[(2-Fluorophenyl)amino]-benzonitrile structure
1019502-17-0 structure
Product Name:4-[(2-Fluorophenyl)amino]-benzonitrile
CAS No:1019502-17-0
MF:C13H9FN2
MW:212.222366094589
CID:1131488
PubChem ID:28411204
Update Time:2025-04-20

4-[(2-Fluorophenyl)amino]-benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-[(2-Fluorophenyl)amino]-benzonitrile
    • AKOS000222271
    • SCHEMBL16481462
    • 4-((2-Fluorophenyl)amino)benzonitrile
    • DB-123195
    • SB79174
    • 1019502-17-0
    • Inchi: 1S/C13H9FN2/c14-12-3-1-2-4-13(12)16-11-7-5-10(9-15)6-8-11/h1-8,16H
    • InChI Key: SATWWKXVJMKOGM-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1NC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 212.07507
  • Monoisotopic Mass: 212.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • PSA: 35.82
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